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molecular formula C14H16N2O4S2 B8702988 Ethyl 2-(2-(((4-methylphenyl)sulfonyl)amino)-1,3-thiazol-4-yl)acetate

Ethyl 2-(2-(((4-methylphenyl)sulfonyl)amino)-1,3-thiazol-4-yl)acetate

Cat. No. B8702988
M. Wt: 340.4 g/mol
InChI Key: GGFUIBCPKURKMT-UHFFFAOYSA-N
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Patent
US07618961B2

Procedure details

The title compound was prepared from ethyl 2-amino-4-thiazolylacetate and 4-methylbenzenesulfonyl chloride according to METHOD A, giving 0.36 g (66%) of a pink solid; mp 173° C.; MS (Ionspray, [M+H]+) m/z 341.
Name
ethyl 2-amino-4-thiazolylacetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
4-methylbenzenesulfonyl chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
title compound
[Compound]
Name
pink solid
Yield
66%

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[S:3][CH:4]=[C:5]([CH2:7][C:8]([O:10][CH2:11][CH3:12])=[O:9])[N:6]=1.[CH3:13][C:14]1[CH:19]=[CH:18][C:17]([S:20](Cl)(=[O:22])=[O:21])=[CH:16][CH:15]=1>>[CH3:13][C:14]1[CH:19]=[CH:18][C:17]([S:20]([NH:1][C:2]2[S:3][CH:4]=[C:5]([CH2:7][C:8]([O:10][CH2:11][CH3:12])=[O:9])[N:6]=2)(=[O:22])=[O:21])=[CH:16][CH:15]=1

Inputs

Step One
Name
ethyl 2-amino-4-thiazolylacetate
Quantity
0 (± 1) mol
Type
reactant
Smiles
NC=1SC=C(N1)CC(=O)OCC
Name
4-methylbenzenesulfonyl chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC1=CC=C(C=C1)S(=O)(=O)Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
CC1=CC=C(C=C1)S(=O)(=O)NC=1SC=C(N1)CC(=O)OCC
[Compound]
Name
pink solid
Type
product
Smiles
Measurements
Type Value Analysis
AMOUNT: MASS 0.36 g
YIELD: PERCENTYIELD 66%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.